Cas no 420-94-0 (2-Bromo-2,2-difluoroethanol)
2-Bromo-2,2-difluoroethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-2,2-difluoroethan-1-ol
- 2-bromo-2,2-difluoroethanol
- 2,2-Difluoro-2-bromoethanol
- C77485
- MFCD28539711
- AKOS024125344
- EN300-301184
- CS-0179505
- SY216189
- 420-94-0
- SCHEMBL244845
- 2-Bromo-2,2-difluoro-ethanol
- C2H3BrF2O
- 2-Bromo-2,2-difluoroethanol
-
- MDL: MFCD28539711
- Inchi: 1S/C2H3BrF2O/c3-2(4,5)1-6/h6H,1H2
- InChI Key: ZAIZJZXPWYLNLE-UHFFFAOYSA-N
- SMILES: BrC(CO)(F)F
Computed Properties
- Exact Mass: 159.93353g/mol
- Monoisotopic Mass: 159.93353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 46.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 20.2
2-Bromo-2,2-difluoroethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B283920-100mg |
2-Bromo-2,2-difluoroethanol |
420-94-0 | 100mg |
$ 620.00 | 2022-06-07 | ||
| TRC | B283920-250mg |
2-Bromo-2,2-difluoroethanol |
420-94-0 | 250mg |
$ 1285.00 | 2022-06-07 | ||
| TRC | B283920-500mg |
2-Bromo-2,2-difluoroethanol |
420-94-0 | 500mg |
$ 2050.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1262643-5g |
2-bromo-2,2-difluoroethan-1-ol |
420-94-0 | 95% | 5g |
$225 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1262643-25g |
2-bromo-2,2-difluoroethan-1-ol |
420-94-0 | 95% | 25g |
$680 | 2024-06-06 | |
| Enamine | EN300-301184-0.05g |
2-bromo-2,2-difluoroethan-1-ol |
420-94-0 | 95.0% | 0.05g |
$19.0 | 2025-03-19 | |
| Enamine | EN300-301184-0.1g |
2-bromo-2,2-difluoroethan-1-ol |
420-94-0 | 95.0% | 0.1g |
$19.0 | 2025-03-19 | |
| Enamine | EN300-301184-0.25g |
2-bromo-2,2-difluoroethan-1-ol |
420-94-0 | 95.0% | 0.25g |
$21.0 | 2025-03-19 | |
| Enamine | EN300-301184-0.5g |
2-bromo-2,2-difluoroethan-1-ol |
420-94-0 | 95.0% | 0.5g |
$33.0 | 2025-03-19 | |
| Enamine | EN300-301184-1.0g |
2-bromo-2,2-difluoroethan-1-ol |
420-94-0 | 95.0% | 1.0g |
$42.0 | 2025-03-19 |
2-Bromo-2,2-difluoroethanol Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-Bromo-2,2-difluoroethanol
Professional Introduction to 2-Bromo-2,2-difluoroethanol (CAS No: 420-94-0)
2-Bromo-2,2-difluoroethanol, with the chemical formula C2H3Brf2O, is a fluorinated alcohol derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 420-94-0, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both bromine and fluorine substituents in its molecular structure endows it with high reactivity, facilitating diverse synthetic transformations that are pivotal in medicinal chemistry.
The importance of 2-Bromo-2,2-difluoroethanol lies in its versatility as a building block for more complex molecules. Its bifunctional nature allows for selective modifications at both the bromine and fluorine positions, enabling chemists to tailor its reactivity for specific applications. In recent years, this compound has been extensively studied for its potential role in the synthesis of antiviral and anticancer agents. The fluorine atoms, in particular, contribute to the metabolic stability and bioavailability of drug candidates, making them attractive for further development.
Recent advancements in the field have highlighted the utility of 2-Bromo-2,2-difluoroethanol in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including viral replication and tumor progression. By modifying the structure of existing protease inhibitors with this compound, researchers have been able to enhance their potency and selectivity. For instance, studies have demonstrated that incorporating a bromo-difluoroethanol moiety into a protease inhibitor can lead to improved binding affinity and reduced off-target effects.
In addition to its applications in drug development, 2-Bromo-2,2-difluoroethanol has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and liquid crystal displays (LCDs). The fluorine atoms contribute to the compound's electron-withdrawing nature, which can be leveraged to optimize charge transport properties in electronic devices. Furthermore, the bromine substituent provides a handle for further functionalization, allowing for the creation of more complex materials with tailored properties.
The synthesis of 2-Bromo-2,2-difluoroethanol typically involves fluorination and bromination reactions on a precursor molecule. These reactions require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these processes. The growing demand for this compound has spurred interest in developing more sustainable synthetic routes that minimize waste and reduce environmental impact.
The pharmacological potential of 2-Bromo-2,2-difluoroethanol has also been explored in the context of neurodegenerative diseases. Research suggests that fluorinated alcohols may interfere with the aggregation of misfolded proteins associated with conditions like Alzheimer's disease. By inhibiting these aggregates, such compounds could slow down disease progression and alleviate symptoms. Ongoing clinical trials are evaluating the efficacy of derivatives based on this scaffold as potential treatments for neurodegenerative disorders.
The role of computational chemistry in understanding the behavior of 2-Bromo-2,2-difluoroethanol cannot be overstated. Molecular modeling techniques have been instrumental in predicting its interactions with biological targets and optimizing its pharmacokinetic properties. By simulating how this compound binds to enzymes and receptors at an atomic level, researchers can identify key structural features that enhance its therapeutic potential. This approach has accelerated the discovery process and reduced the reliance on empirical screening.
The future prospects for 2-Bromo-2,2-difluoroethanol are promising, with ongoing research uncovering new applications across multiple disciplines. As synthetic methodologies continue to evolve, access to this compound is expected to become more efficient and cost-effective. Its unique combination of reactivity and functional group compatibility ensures that it will remain a cornerstone of innovation in both academia and industry.
420-94-0 (2-Bromo-2,2-difluoroethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)